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Compound of Interest

Compound Name: Anisindione

Cat. No.: B1667423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anisindione, a synthetic indanedione derivative, is a potent anticoagulant that functions as a

vitamin K antagonist.[1][2][3] It inhibits the vitamin K-dependent gamma-carboxylation of

precursor proteins, thereby preventing the formation of active procoagulation factors II, VII, IX,

and X, as well as the anticoagulant proteins C and S.[1][2][3][4] This mechanism of action

makes anisindione a subject of interest in preclinical research for thromboembolic disorders.

These application notes provide detailed protocols for the preparation of anisindione
formulations for oral and parenteral administration in animal studies, along with methodologies

for evaluating its anticoagulant effect and acute toxicity.

Physicochemical Properties of Anisindione
A thorough understanding of the physicochemical properties of a compound is critical for

formulation development.
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Property Value Reference

Molecular Formula C₁₆H₁₂O₃ [1]

Molecular Weight 252.27 g/mol [1]

Appearance Pale yellow crystalline solid

Melting Point 155-157 °C

Solubility - Water: Practically insoluble [1]

- DMSO: ≥ 50 mg/mL [5]

- Ethanol: Soluble

- Methylene Chloride: Soluble [1]

Stability Stable in light and air [1]

Signaling Pathway of Anisindione
Anisindione exerts its anticoagulant effect by interrupting the Vitamin K cycle, which is

essential for the activation of several clotting factors.
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Formulation Preparation

Animal Administration

Evaluation

Weigh Anisindione

Mix and Dissolve/Suspend

Prepare Vehicle/Solvent

Sterilize (for parenteral)

if parenteral

Administer Formulation
(Oral Gavage/Parenteral)

if oral

Select Animal Model
(e.g., Rat, Mouse)

Determine Dosage

Collect Blood Samples

Monitor for ToxicityPerform Assays
(e.g., PT, aPTT)

Analyze Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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